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Compound of Interest

Compound Name: Heptadecan-9-amine

Cat. No.: B1630859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dioctylamine, also known as di-n-octylamine or 1-octanamine, N-octyl-, is a secondary amine

with the chemical formula C₁₆H₃₅N. It consists of two eight-carbon alkyl chains (octyl groups)

attached to a central nitrogen atom. This structure imparts significant lipophilicity to the

molecule, making it a valuable intermediate in various industrial and pharmaceutical

applications. This technical guide provides a comprehensive overview of the physical and

chemical properties of dioctylamine, along with general experimental protocols for its synthesis

and purification, and visualizations of key processes. While the user initially inquired about "1-

Octylnonylamine," the preponderance of available scientific data points towards Dioctylamine

as the compound of significant interest in research and development.

Physical and Chemical Properties
The physical and chemical characteristics of dioctylamine are summarized in the tables below.

These properties are crucial for its handling, storage, and application in various chemical

processes.
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Property Value Reference(s)

Molecular Formula C₁₆H₃₅N

Molecular Weight 241.46 g/mol

Appearance Colorless to pale yellow liquid [1]

Odor Amine-like, fishy [1]

Melting Point 13-16 °C (55.4-60.8 °F) [2]

Boiling Point
297-298 °C (567-568 °F) at

760 mmHg

Density 0.799 g/mL at 25 °C

Vapor Pressure 0.01 mmHg at 20 °C

Vapor Density 8.3 (vs air)

Refractive Index (n20/D) 1.4432

Solubility

Insoluble in water; soluble in

organic solvents like ethanol,

ether, and chloroform.

Chemical Properties and Safety Information
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Property Description Reference(s)

Chemical Structure

A secondary amine with two n-

octyl chains attached to the

nitrogen atom.

Reactivity

Reacts with strong oxidizing

agents and acids. Can be used

as a reactant in the synthesis

of ionic liquids and perylene

photosensitizers.

Stability
Stable under normal

conditions. Combustible.

Incompatibilities Strong oxidizing agents, acids.

Hazard Statements

Harmful if swallowed. Causes

severe skin burns and eye

damage. Very toxic to aquatic

life with long-lasting effects.

Safety Precautions

Use personal protective

equipment such as gloves,

safety goggles, and a

respirator. Handle in a well-

ventilated area.

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of dioctylamine are not

readily available in the public domain. However, general methods for the preparation and

purification of secondary amines can be adapted.

Synthesis of Dioctylamine
A common method for the synthesis of secondary amines like dioctylamine is the alkylation of a

primary amine with an alkyl halide. Another approach is reductive amination.

General Protocol for Synthesis via Alkylation:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve octylamine (the primary amine) in a suitable solvent such as acetonitrile.

Addition of Reagents: Add a base, such as potassium carbonate, to the solution. Then,

slowly add an equimolar amount of 1-bromooctane (the alkyl halide).

Reaction: Heat the mixture to reflux and maintain the temperature for several hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the solid

byproducts and wash with the solvent. The filtrate, containing the crude dioctylamine, is then

concentrated under reduced pressure.

Purification: The crude product is purified by fractional distillation under reduced pressure or

by column chromatography.

Purification of Dioctylamine
Fractional Distillation (General Procedure):

Fractional distillation is effective for separating liquids with close boiling points.

Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a

fractionating column (e.g., Vigreux column), a condenser, and a receiving flask.

Distillation: Heat the crude dioctylamine in the flask. The vapor will rise through the

fractionating column, and the component with the lower boiling point will preferentially move

up the column.

Collection: The purified dioctylamine will condense and be collected in the receiving flask.

The distillation should be carried out under reduced pressure to lower the boiling point and

prevent decomposition.

Column Chromatography (General Procedure):

For the purification of amines, silica gel chromatography can be employed, often with the

addition of a small amount of a basic modifier to the eluent to prevent peak tailing.
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Column Packing: Pack a chromatography column with silica gel slurried in a non-polar

solvent (e.g., hexane).

Sample Loading: Dissolve the crude dioctylamine in a minimal amount of the eluent and load

it onto the column.

Elution: Elute the column with a solvent system of increasing polarity, for example, a gradient

of ethyl acetate in hexane. A small percentage of triethylamine (0.1-1%) is often added to the

eluent to improve the separation of amines.

Fraction Collection: Collect fractions and analyze them by TLC to identify those containing

the pure dioctylamine.

Solvent Removal: Combine the pure fractions and remove the solvent under reduced

pressure to obtain the purified dioctylamine.

Mandatory Visualizations
General Workflow for Synthesis and Purification of
Dioctylamine
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General Workflow for Dioctylamine Synthesis and Purification

Synthesis

Purification

Analysis

Start Materials:
Octylamine & 1-Bromooctane

Alkylation Reaction
(with base in solvent)

Reaction Work-up
(Filtration & Concentration)

Crude Dioctylamine

Fractional Distillation
(under reduced pressure)

Column Chromatography
(Silica gel, modified eluent)

Purity & Identity Confirmation
(NMR, IR, GC-MS)

Pure Dioctylamine
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Interrelation of Dioctylamine's Properties and Applications

Core Properties

Implications

Applications

Molecular Structure

Two long alkyl chains
Secondary amine

High Lipophilicity

determines

Chemical Reactivity

enables

Physical Properties

High boiling point
Low water solubility
Soluble in organics

Chemical Properties

Basic (amine group)
Nucleophilic

Reacts with acids

Surfactant Intermediate

leads to

Corrosion Inhibitor

useful for

Chemical Synthesis Intermediate

allows for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemical Properties of Dioctylamine]. BenchChem, [2025]. [Online PDF]. Available at:
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octylnonylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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